Cas no 136765-50-9 (5H-Dibenzo[a,d]cycloheptene-5-propanamine,N-(methyl-d3)- (9CI))
136765-50-9 structure
Product Name:5H-Dibenzo[a,d]cycloheptene-5-propanamine,N-(methyl-d3)- (9CI)
CAS No:136765-50-9
MF:C19H21N
MW:263.37674498558
CID:137642
Update Time:2024-01-25
5H-Dibenzo[a,d]cycloheptene-5-propanamine,N-(methyl-d3)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 5H-Dibenzo[a,d]cycloheptene-5-propanamine,N-(methyl-d3)- (9CI)
- PROTRIPTYLINE-D3
- 5H-Dibenzoa,dcycloheptene-5-propanamine, N-(methyl-d3)-
- MLINMETHANOL
- PROTRIPTYLINE-D3,100
- PROTRIPTYLINE-D3,100/MLINMETHANOL
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- Inchi: 1S/C19H21N/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-10,12-13,19-20H,6,11,14H2,1H3
- InChI Key: BWPIARFWQZKAIA-UHFFFAOYSA-N
- SMILES: C(C1C2C=CC=CC=2C=CC2=CC=CC=C12)CCNC([H])([H])[H]
Computed Properties
- Exact Mass: 269.20515
- Monoisotopic Mass: 266.186
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12A^2
Experimental Properties
- PSA: 12.03
- LogP: 4.69280
5H-Dibenzo[a,d]cycloheptene-5-propanamine,N-(methyl-d3)- (9CI) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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